Cas no 38902-68-0 (6-Chloro-N2,N2-diethyl-1,3,5-triazine-2,4-diamine)

• Product name: 6-Chloro-N2,N2-diethyl-1,3,5-triazine-2,4-diamine
• CAS No: 38902-68-0
• MF: C₇H₁₂ClN₅
• MW: 201.656679153442
• CID: 307969
• PubChem ID: 217409

6-Chloro-N2,N2-diethyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N2,N2-diethyl-1,3,5-triazine-2,4-diamine
• 1,3,5-Triazine-2,4-diamine,6-chloro-N2,N2-diethyl-
• 6-Chloro-N~2~,N~2~-diethyl-1,3,5-triazine-2,4-diamine
• 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N-dimethyl-
• 2-Amino-6-chlor-4-diethylamino< 1,3,5> triazin
• 2-Chloro-4,6-bis(dimethylamino)-s-triazine
• 6-chlor-n,n-diethyl-1,3,5-triazin-2,4-diamin
• 6-chloro-N,N-diethyl-[1,3,5]triazi
• AC1L52LI
• AC1Q3PTJ
• BRN 0012489
• N2,N2-Diaethyl-6-chlor-[1,3,5]triazin-2,4-diyldiamin
• N2,N2-diethyl-6-chloro-[1,3,5]triazine-2,4-diyldiamine
• s-Triazine, 2,4-bis(dimethylamino)-6-chloro-
• trietazine-desethyl
• 38902-68-0
• 1ST22116
• SR-01000660778
• SCHEMBL571574
• SB73382
• SR-01000660778-1
• DTXSID10192147
• 6-chloro-2-N,2-N-diethyl-1,3,5-triazine-2,4-diamine
• AKOS004119380
• FT-0681450
• 2,4-Bis(dimethylamino)-6-chloro-s-triazine
• 6-chloro-n,n-diethyl-1,3,5-triazine-2,4-diamine

• MDL： MFCD01632357
• Inchi： InChI=1S/C7H12ClN5/c1-3-13(4-2)7-11-5(8)10-6(9)12-7/h3-4H2,1-2H3,(H2,9,10,11,12)
• InChI Key： IKPKORYHXFIOSN-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=NC(=NC(=N)N1)Cl

Computed Properties

• Exact Mass: 201.07836
• Monoisotopic Mass: 201.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.306
• Boiling Point: 388.1°Cat760mmHg
• Flash Point: 188.5°C
• Refractive Index: 1.606
• PSA: 67.93

6-Chloro-N2,N2-diethyl-1,3,5-triazine-2,4-diamine Security Information

• HazardClass：IRRITANT

Additional information on 6-Chloro-N2,N2-diethyl-1,3,5-triazine-2,4-diamine

Comprehensive Overview of 6-Chloro-N2,N2-diethyl-1,3,5-triazine-2,4-diamine (CAS No. 38902-68-0)

6-Chloro-N2,N2-diethyl-1,3,5-triazine-2,4-diamine, with the CAS number 38902-68-0, is a specialized chemical compound belonging to the triazine family. This compound is widely recognized for its unique structural properties and applications in various industrial and research fields. The triazine core, combined with chloro and diethylamino substituents, imparts distinct chemical reactivity, making it valuable for synthetic chemistry and material science. Researchers and manufacturers often seek this compound for its role in developing advanced materials, agrochemicals, and pharmaceutical intermediates.

One of the most frequently asked questions about 6-Chloro-N2,N2-diethyl-1,3,5-triazine-2,4-diamine is its synthesis method and purity standards. The compound is typically synthesized through controlled chlorination and amination reactions, ensuring high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity. Given the growing demand for high-purity chemicals in research, suppliers emphasize rigorous quality control to meet industry standards.

In recent years, the interest in sustainable chemistry and green synthesis has surged, prompting investigations into eco-friendly production methods for triazine derivatives. 6-Chloro-N2,N2-diethyl-1,3,5-triazine-2,4-diamine is no exception, with studies exploring catalytic processes and solvent-free reactions to minimize environmental impact. This aligns with the broader trend of circular economy practices, where waste reduction and energy efficiency are prioritized.

Another hot topic is the compound’s potential applications in advanced materials. Due to its heterocyclic structure, it serves as a building block for polymers, coatings, and adhesives with enhanced thermal stability and mechanical properties. Innovations in nanotechnology have further expanded its utility, particularly in designing functional nanomaterials for electronics and catalysis. Researchers are also examining its role in photocatalysis, a field gaining traction for renewable energy solutions.

The pharmaceutical industry has shown interest in 6-Chloro-N2,N2-diethyl-1,3,5-triazine-2,4-diamine as a precursor for bioactive molecules. Its triazine scaffold is prevalent in drugs targeting various diseases, underscoring its importance in medicinal chemistry. With the rise of AI-driven drug discovery, computational models are being used to predict novel derivatives of this compound, accelerating the development of next-generation therapeutics.

From a commercial perspective, the global market for triazine-based compounds is expanding, driven by demand from agriculture, pharmaceuticals, and material science. Suppliers and distributors of CAS 38902-68-0 must navigate regulatory requirements and supply chain dynamics to ensure consistent availability. Keywords like bulk suppliers, custom synthesis, and technical data sheets are commonly searched by buyers, reflecting the need for transparent and reliable sourcing.

In summary, 6-Chloro-N2,N2-diethyl-1,3,5-triazine-2,4-diamine (CAS No. 38902-68-0) is a versatile compound with significant relevance in modern chemistry. Its applications span from green synthesis to advanced materials and drug development, making it a focal point for ongoing research and industrial innovation. As scientific and technological advancements continue, this compound is poised to play an even greater role in addressing contemporary challenges across multiple sectors.